
An In-depth Technical Guide to the Physical
Properties of Diamantane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Congressane

Cat. No.: B1210604 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Diamantane (C₁₄H₂₀), also known as congressane, is a diamondoid, a cage-like hydrocarbon

molecule with a structure that is a fragment of the diamond lattice.[1][2] This unique

architecture imparts exceptional physical and chemical properties, making it a molecule of

significant interest in materials science, nanotechnology, and medicinal chemistry.[1][3] This

guide provides a comprehensive overview of the key physical properties of diamantane,

supported by experimental data and methodologies.

Core Physical Properties
Diamantane is a colorless, crystalline solid with high thermal and chemical stability.[1][4] Its

rigid, strain-free structure results in a high melting point compared to other hydrocarbons with a

similar molecular weight.[1][5]
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Physical Property Value References

Molecular Formula C₁₄H₂₀ [6][7]

Molecular Weight 188.31 g/mol [6][7]

Melting Point 244.73 °C (517.88 K) [1]

236.5 °C [5]

236-237 °C [8]

241-243 °C [9]

Boiling Point 269.5 ± 7.0 °C [1]

258.34 °C (rough estimate) [8]

Density 1.092 ± 0.06 g/cm³ [1]

1.1 ± 0.1 g/cm³ [9]

Vapor Pressure 0.0120 Torr (at 25 °C) [1]

Enthalpy of Sublimation 92.1 kJ/mol [10]

LogP (Octanol/Water) 5.556 ± 0.228 [1]

Appearance White crystalline solid [1]

Solubility Profile
Diamantane is a nonpolar molecule, which dictates its solubility in various solvents. It is

sparingly soluble in water but shows good solubility in nonpolar organic solvents.[1][11] The

solubility of diamantane generally decreases with increasing solvent polarity.[11]
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Solvent Solubility Temperature (°C) References

Water
8.1 x 10⁻⁴ g/L

(sparingly soluble)
25 [1]

Diethyl Ether Soluble Not Specified [1]

Cyclohexane
Higher than in polar

solvents
Not Specified [11]

Toluene
Higher than in polar

solvents
Not Specified [11]

Ethyl Acetate
Lower than in

nonpolar solvents
Not Specified [11]

Acetone
Lower than in

nonpolar solvents
Not Specified [11]

The solubility of diamantane in cyclohexane is notably high, which can be attributed to the

structural similarities between the solvent and the solute.[5] It has been observed that the

solubility of trimantane in cyclohexane is higher than that of diamantane, indicating a complex

relationship between molecular size and solubility within the diamondoid series.[11]

Spectral Properties
The high symmetry of the diamantane molecule (D₃d point group) simplifies its spectral

characteristics.[1][12]

¹H NMR: The proton NMR spectrum of diamantane is characterized by a single sharp line, a

consequence of all protons being chemically equivalent in the highly symmetric structure.[12]

[13]

Mass Spectrometry: Diamantane exhibits significant resistance to fragmentation in mass

spectrometry, a testament to its high stability.[12]

Infrared (IR) Spectroscopy: The IR spectrum of diamantane is also simplified due to its high

symmetry.[12]
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Raman Spectroscopy: Raman spectroscopy is a powerful technique for the analysis of

diamondoids, with each having a unique spectral fingerprint. The Raman spectra of

adamantane, diamantane, and triamantane have been studied to characterize their

vibrational modes and crystal phase changes.[14]

Experimental Protocols
Synthesis of Diamantane via Lewis Acid-Catalyzed
Rearrangement
The most common and efficient method for synthesizing diamantane is the Lewis acid-

catalyzed rearrangement of various pentacyclic tetradecane isomers.[1][12] A convenient and

high-yield procedure involves the rearrangement of hydrogenated Binor-S.[12][13]

Materials:

Hydrogenated Binor-S

Aluminum bromide (AlBr₃) or Aluminum chloride (AlCl₃)

Cyclohexane or Dichloromethane (solvent)

Hydrogen bromide gas (optional, for flushing)

Diethyl ether

Pentane

Procedure:

A reaction flask is charged with fresh aluminum bromide and cyclohexane under an inert

atmosphere. The apparatus can be flushed with hydrogen bromide gas.[13]

Once the aluminum bromide has dissolved, hydrogenated Binor-S is added dropwise to the

stirred solution. The reaction is exothermic and may reflux without external heating initially.

[13]
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The reaction progress is monitored by gas chromatography (GC) until the starting material is

consumed. Additional aluminum bromide may be added if the reaction proceeds slowly.[13]

After the reaction is complete, the mixture is cooled and poured into a mixture of ice and

water to quench the reaction.

Diethyl ether is added to prevent the crystallization of diamantane from the cyclohexane.[13]

The organic layer is separated, washed with water and brine, and then dried over a suitable

drying agent (e.g., anhydrous magnesium sulfate).

The solvent is removed under reduced pressure. The crude product is a white solid.

Purification is achieved by recrystallization from pentane, yielding pure, white crystals of

diamantane.[13]

A one-pot synthesis of diamantane from binor-S via hydroisomerization in the presence of

concentrated sulfuric acid has also been developed, offering a more direct route with good

yields.[4][15]

Reactants

Step 1: Hydrogenation

Step 2: Isomerization
Purification

Binor-S

Hydrogenated Binor-S
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Recrystallization
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Caption: Synthesis workflow for Diamantane.

Determination of Physical Properties: General
Methodologies
While specific, detailed experimental protocols for the determination of each physical property

of diamantane are not extensively published, standard analytical techniques are employed:

Melting Point: Determined using a calibrated melting point apparatus, where a small sample

is heated at a controlled rate, and the temperature range over which the solid melts is

observed. For a subliming solid like diamantane, the melting point is often determined in a

sealed capillary tube.[13]

Density: Can be measured using gas pycnometry, which determines the volume of the solid

by measuring the pressure change of a known quantity of gas.

Solubility: Typically determined by adding a known amount of solute (diamantane) to a

known amount of solvent at a specific temperature. The mixture is agitated until equilibrium

is reached, and the concentration of the dissolved solute is then measured, often by

techniques like UV-Vis spectroscopy or by evaporating the solvent and weighing the residue.

[5]

Vapor Pressure: Can be measured using techniques such as the Knudsen effusion method

or by correlation gas chromatography.[10][16] A method involving monitoring the pressure in

a chamber during sublimation until equilibrium is reached has also been described.[10]

Logical Relationships in Diamantane Chemistry
The chemical behavior and functionalization of diamantane are directly related to its unique

structure. The molecule possesses two distinct types of tertiary carbon atoms, which can be

selectively functionalized.
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Caption: Functionalization of Diamantane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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